Cas no 1083326-53-7 (CYCLOPROPANESULFONAMIDE, N-[2-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-)

CYCLOPROPANESULFONAMIDE, N-[2-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]- structure
1083326-53-7 structure
Product Name:CYCLOPROPANESULFONAMIDE, N-[2-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-
CAS No:1083326-53-7
MF:C14H20BClN2O4S
MW:358.648601531982
CID:2116985
Update Time:2023-11-19

CYCLOPROPANESULFONAMIDE, N-[2-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

    • N-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Cyclopropanesulfonamide
    • CID 101043416
    • N-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]cyclopropanesulfonamide
    • CYCLOPROPANESULFONAMIDE, N-[2-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-
    • Inchi: 1S/C14H20BClN2O4S/c1-13(2)14(3,4)22-15(21-13)9-7-11(12(16)17-8-9)18-23(19,20)10-5-6-10/h7-8,10,18H,5-6H2,1-4H3
    • InChI Key: KGBXZEPOGCZENZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(B2OC(C)(C)C(C)(C)O2)=CN=1)NS(C1CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 546
  • Topological Polar Surface Area: 85.9
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